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Compound of Interest

4-(2-Phenylethyl)-1,3-oxazolidin-2-
Compound Name:

one
CAS No.: 1276027-20-3
Cat. No.: B3096263

Get Quote

Executive Summary & Compound Profile

Target Compound: 4-(2-Phenylethyl)-1,3-oxazolidin-2-one Common Names: (S)-4-
Phenethyloxazolidin-2-one; Homophenylalanine-derived Evans Auxiliary. CAS Registry
Number: 132286-83-8 (Generic/Derivative class); Specific enantiomer often referenced via
precursor L-Homophenylalanine (CAS 943-73-7). Molecular Formula:

Molecular Weight: 191.23 g/mol

Technical Significance: This compound belongs to the class of Evans Auxiliaries, widely used in
asymmetric alkylation, aldol, and Diels-Alder reactions. Unlike the more common benzyl
(phenylalanine-derived) or isopropyl (valine-derived) auxiliaries, the phenethyl-substituted
variant offers a unique steric environment. The extended alkyl chain pushes the phenyl ring
further from the reaction center, altering the

-stacking potential and steric occlusion, which is critical for specific substrate classes where
standard auxiliaries fail to induce high diastereoselectivity.
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Synthesis & Structural Origin

To understand the spectroscopic signals, one must recognize the synthetic origin. The
compound is typically synthesized from L-homophenylalanine via reduction to the amino
alcohol, followed by cyclization with a carbonate source (e.g., diethyl carbonate or phosgene).

[1]

Synthesis Workflow (DOT Visualization)

The following diagram outlines the critical chemical transformations that define the impurity
profile and signal origins.

L-Homophenylalanine Reduction — Amino Alcohol - Cyclization »_| 4-(2-Phenylethyl)-1,3-oxazolidin-2-one
(Precursor) (BH3-SMez2 or LiAIH4) " (s)-2-amino-4-phenylbutan-1-ol | (Diethyl carbonate/k2C03) = (Target)

A

Click to download full resolution via product page

Figure 1: Synthetic pathway from L-homophenylalanine. Note that traces of the amino alcohol
(Inter) are the most common spectroscopic impurity.

Spectroscopic Characterization (NMR & IR)[2]
Infrared Spectroscopy (FT-IR)

The IR spectrum provides the quickest confirmation of the cyclic carbamate functionality.
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Wavenumber (
Functional Group Diagnostic Feature

)

Broad, medium intensity.

Indicates the free auxiliary
N-H Stretch 3250 — 3350 (unacylated). Absence

suggests acylation or

deprotonation.

Strong, sharp. Characteristic of

the cyclic carbamate

C=0 Stretch 1745 - 1780 o )
(oxazolidinone). Higher
frequency than acyclic amides.
Weak. Aromatic protons from

C-H Stretch (Ar) 3020 — 3060
the phenethyl group.
Medium. Methylene groups (

C-H Stretch (Alk) 2850 — 2950
) in the side chain and ring.

) Characteristic phenyl ring

C=C (Aromatic) 1450, 1495, 1600

breathing modes.

Nuclear Magnetic Resonance ( H NMR)

Solvent:
(Chloroform-d) Frequency: 400 MHz / 500 MHz
The

H NMR spectrum is characterized by the chiral center proton (H4), the diastereotopic ring
protons (H5), and the distinct phenethyl side chain.
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Position

(ppm)

Multiplicity

Coupling (

Integration

Hz)

Assignment
Logic

Ar-H

7.15-7.35

Multiplet

5H .

Phenyl ring
protons

(overlapping).

N-H

5.80-6.20

Broad Singlet

1H -

Amide
proton. Shift
varies with
concentration
and H-
bonding.

H-5a

4.40 -4.50

Triplet
(approx)

1H

Deshielded
by adjacent
oxygen.
Often
appears as a
triplet due to

similar

and

H-5b

4.00 -4.10

dd

1H

Diastereotopi
¢ partner to
H-5a.

H-4

3.85-3.98

Multiplet

1H -

Chiral Center.
Coupled to H-
5a, H-5b, and
the side chain

Ph-CH

2.60-2.80

Triplet/Multipl
et

2H

Benzylic
protons.
Deshielded
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by the

aromatic ring.

Homobenzyli

C protons

CH connecting

1.80-2.00 Multiplet 2H

CH the side chain

to the chiral

center.

Critical Interpretation:

« Differentiation from Phenylalanine Auxiliary: The 4-benzyl auxiliary lacks the 1.80-2.00 ppm
signal. The presence of this extra methylene multiplet confirms the homophenylalanine
backbone.

o Purity Check: Look for signals at

3.5-3.7 ppm (triplets), which indicate unreacted amino alcohol (precursor).

Carbon-13 NMR ( C NMR)

Solvent:

[2]
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Carbon Type Assignment
yp (ppm) 9
C=0 159.5 -160.5 Carbamate carbonyl.
Ar-C (ipso) 140.5-141.0 Quaternary aromatic carbon.
Ar-C 128.6, 128.4, 126.3 Ortho, meta, para carbons.
Ring carbon next to oxygen (
C-5 69.0 - 70.0
).
Chiral Center (
C-4 52.5-54.0
).
Homobenzylic
(C4-CH
Side Chain 35.0-36.5
-CH
-Ph).
Benzylic
(C4-CH
Side Chain 31.5-325
-CH
-Ph).

Experimental Protocol: Quality Control & Handling
Purity Assessment Workflow

When receiving or synthesizing this auxiliary, strict QC is required to ensure high
diastereoselectivity in subsequent reactions.
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(Crude/Received Sample)

1H NMR Analysis
(CDCI3)

:

Check region 3.4-3.7 ppm
(Amino Alcohol Impurity)

Check region 5.5-6.5 ppm

(NH Integral) Signals Present

H Integral \ Low/Absent

PASS FAIL
Proceed to Acylation Recrystallize (EtOAc/Hex)

Click to download full resolution via product page

Figure 2: NMR-based Quality Control decision tree.

Recrystallization Technique

If the NMR indicates hydrolysis (ring opening) or precursor contamination:
o Dissolve the crude solid in a minimum amount of hot Ethyl Acetate.
o Slowly add Hexanes (or Petroleum Ether) until slight turbidity is observed.

 Allow to cool to Room Temperature, then 4°C.
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« Filter the white crystalline solid.[1]

e Vacuum dry to remove solvent traces (solvent peaks can interfere with accurate weighing for
catalytic reactions).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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